(S)-1,2-Diphenylethanamine hydrochloride

• IUPAC Name: (1S)-1,2-diphenylethanamine;hydrochloride
• InChI: InChI=1S/C14H15N.ClH/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12;/h1-10,14H,11,15H2;1H/t14-;/m0./s1
• InChI Key: HIRAKLKRABLDCV-UQKRIMTDSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C2=CC=CC=C2)N.Cl
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](C2=CC=CC=C2)N.Cl
• Molecular Formula: C14H16ClN
• Molecular Weight: 233.73 g/mol

Description

(S)-1,2-Diphenylethanamine hydrochloride is a useful research compound. Its molecular formula is C14H16ClN and its molecular weight is 233.73 g/mol. The purity is usually 95%.
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Scientific Research Applications

Cholesterol Ester Transfer Protein Inhibition

Hydroxyl 1,2-diphenylethanamine analogs, closely related to (S)-1,2-Diphenylethanamine hydrochloride, have been identified as potent inhibitors of cholesterol ester transfer protein (CETP). This is significant as CETP is a therapeutic target for raising HDL cholesterol levels. The modification of the DPPE series to include polar groups at the N-linked quaternary center has led to the identification of a lead compound with robust pharmacodynamic effects in human CETP/apo-B100 dual transgenic mice (Jiang et al., 2016).

Synthesis and Chemical Reactions

The synthesis of N-Methyl-1,2-Diphenylethylamine and its hydrochloride derivative has been detailed, showcasing its role as an intermediate in various chemical reactions. These include addition to CO, enamine or imine formation, Grignard and related reactions, and preparation and drying of anhydrous hydrogen chloride (Moffett, 2003).

Diversity-Oriented Synthesis of Azaspirocycles

The compound plays a role in the diversity-oriented synthesis of azaspirocycles. Through multicomponent condensation involving N-diphenylphosphinoylimines and zirconocene hydrochloride, it contributes to creating functionalized pyrrolidines, piperidines, and azepines. These are significant scaffolds in drug discovery (Wipf et al., 2004).

Pharmacological Studies

While specific to a derivative of (S)-1,2-Diphenylethanamine hydrochloride, pharmacological studies have been conducted on its analogs. For example, Z-1,2-Diphenyl-1-dimethylaminoethane Hydrochloride (SPA), another derivative, has been studied for various pharmacological actions (Fujimura et al., 1961).

Molecular Structure Studies

The molecular structure of related compounds like 1,2-diphenylethane has been investigated, providing insights into their physical and chemical properties. These studies are crucial for understanding the behavior and potential applications of these compounds in various fields (Shen, 1998).